Cas no 155064-25-8 (Methanesulfonic acid,1,1,1-trifluoro-, 3,5-bis(1,1-dimethylethyl)phenyl ester)

Methanesulfonic acid,1,1,1-trifluoro-, 3,5-bis(1,1-dimethylethyl)phenyl ester Properties

Names and Identifiers

• Methanesulfonic acid,1,1,1-trifluoro-, 3,5-bis(1,1-dimethylethyl)phenyl ester
• (3,5-ditert-butylphenyl) trifluoromethanesulfonate
• (3,5-di-tert-butylphenyl) trifluoromethanesulfonate
• 3,5-bis(1,1-dimethylethyl)phenyl trifluoromethanesulfonate
• 3,5-di-tert-butylphenyl triflate
• Methanesulfonic acid,trifluoro-,3,5-bis(1,1-dimethylethyl)phenyl ester
• 3 5-DI-TERT-BUTYLPHENYL TRIFLUOROMETHAN&
• SCHEMBL1723540
• 3,5-Di-tert-butylphenyl trifluoromethanesulfonate
• 3,5-Bis(2-Methyl-2-Propanyl)Phenyl Trifluoromethanesulfonate
• 3,5-Di-tert-butylphenyl trifluoromethan
• AKOS015916370
• 155064-25-8
• DTXSID50565755
• 3,5-Di-tert-butylphenyl trifluoromethanesulfonate, 97%
• +Expand

• InChIKey： NMKZEDAODGHHEC-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H21F3O3S/c1-13(2,3)10-7-11(14(4,5)6)9-12(8-10)21-22(19,20)15(16,17)18/h7-9H,1-6H3
• SMILES： CC(C1=CC(OS(C(F)(F)F)(=O)=O)=CC(C(C)(C)C)=C1)(C)C

Computed Properties

• Exact Mass: 338.11600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 338.11635019g/mol
• Heavy Atom Count: 22
• Complexity: 456
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• LogP: 5.59080
• PSA: 51.75000
• Melting Point: 24-29 °C(lit.)
• Flash Point: >230 °F
• Color/Form: solid
• Solubility: Not determined